Cas no 321531-95-7 (N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide)
321531-95-7 structure
Product Name:N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide
CAS No:321531-95-7
MF:C14H12FN3O5S
MW:353.325585365295
CID:2148141
PubChem ID:1118251
Update Time:2025-04-21
N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide
- MLS000713945
- AKOS000673338
- SMR000273426
- SR-01000473849
- 321531-95-7
- CHEMBL1575785
- Oprea1_027356
- AB00088489-01
- HMS2633F03
- Oprea1_410298
- DB-335079
- QWZWIBSKPSYXBG-UHFFFAOYSA-N
- AG-690/11635681
- SR-01000473849-1
- N-[4-({4-fluoro-3-nitroanilino}sulfonyl)phenyl]acetamide
- HMS3364D12
- STK047047
- N-[4-[(4-fluoro-3-nitrophenyl)sulfamoyl]phenyl]acetamide
- SCHEMBL4968283
- N-{4-[(4-fluoro-3-nitrophenyl)sulfamoyl]phenyl}acetamide
- 4-Acetamidobenzenesulphon-(4-fluoro-3-nitroanilide)
-
- Inchi: 1S/C14H12FN3O5S/c1-9(19)16-10-2-5-12(6-3-10)24(22,23)17-11-4-7-13(15)14(8-11)18(20)21/h2-8,17H,1H3,(H,16,19)
- InChI Key: QWZWIBSKPSYXBG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O
Computed Properties
- Exact Mass: 353.04816983Da
- Monoisotopic Mass: 353.04816983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 129Ų
N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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